Cas no 1422558-39-1 (tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl-7-azaspiro3.5nonane-7-carboxylate)

Tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl-7-azaspiro[3.5]nonane-7-carboxylate is a boronic ester derivative featuring a spirocyclic framework, which enhances its stability and reactivity in cross-coupling reactions. The presence of the pinacol boronate group makes it a valuable intermediate in Suzuki-Miyaura couplings, enabling efficient carbon-carbon bond formation. The tert-butyloxycarbonyl (Boc) protecting group ensures compatibility with a wide range of synthetic conditions, allowing selective deprotection when required. Its rigid spirocyclic structure contributes to improved stereochemical control in complex synthesis. This compound is particularly useful in pharmaceutical and agrochemical research, where precise functionalization of heterocyclic systems is critical.
tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl-7-azaspiro3.5nonane-7-carboxylate structure
1422558-39-1 structure
Product Name:tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl-7-azaspiro3.5nonane-7-carboxylate
CAS No:1422558-39-1
MF:C20H36BNO4
MW:365.315146446228
CID:5620093
PubChem ID:162407372
Update Time:2025-05-20

tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl-7-azaspiro3.5nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-28300403
    • tert-butyl 2-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]-7-azaspiro[3.5]nonane-7-carboxylate
    • 1422558-39-1
    • 7-Azaspiro[3.5]nonane-7-carboxylic acid, 2-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]-, 1,1-dimethylethyl ester
    • tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl-7-azaspiro3.5nonane-7-carboxylate
    • Inchi: 1S/C20H36BNO4/c1-17(2,3)24-16(23)22-10-8-20(9-11-22)12-15(13-20)14-21-25-18(4,5)19(6,7)26-21/h15H,8-14H2,1-7H3
    • InChI Key: QHUVVHYPCJIHFW-UHFFFAOYSA-N
    • SMILES: O1B(CC2CC3(CCN(C(=O)OC(C)(C)C)CC3)C2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 365.2737388g/mol
  • Monoisotopic Mass: 365.2737388g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48Ų

Experimental Properties

  • Density: 1.05±0.1 g/cm3(Predicted)
  • Boiling Point: 423.5±18.0 °C(Predicted)
  • pka: -0.70±0.40(Predicted)

tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl-7-azaspiro3.5nonane-7-carboxylate Pricemore >>

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Additional information on tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl-7-azaspiro3.5nonane-7-carboxylate

Introduction to Tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl-7-azaspiro3.5nonane-7-carboxylate (CAS No. 1422558-39-1)

Tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl-7-azaspiro3.5nonane-7-carboxylate, identified by the CAS number 1422558-39-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its spirocyclic structure and boronic acid functionalities, which make it a valuable intermediate in the synthesis of biologically active agents. The presence of a tert-butyl group and a 7-azaspiro3.5nonane core provides unique steric and electronic properties that are highly relevant for drug design and development.

The tetramethyl-1,3,2-dioxaborolan-2-yl moiety in the molecular structure is particularly noteworthy, as it serves as a versatile boronic acid derivative. Boronic acids are well-known for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that enables the formation of carbon-carbon bonds under mild conditions. This reaction is widely employed in the construction of complex molecular architectures, making compounds like tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl-7-azaspiro3.5nonane-7-carboxylate indispensable in the synthesis of pharmacologically relevant molecules.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their unique conformational rigidity and potential for binding to biological targets with high specificity. The 7-azaspiro3.5nonane scaffold in this compound offers a rigid framework that can be fine-tuned to interact with biological receptors or enzymes. This structural motif has been explored in the development of drugs targeting various therapeutic areas, including central nervous system disorders and inflammatory diseases.

The tert-butyl group appended to the molecule not only enhances its stability but also influences its solubility and metabolic profile. Such functionalization is often employed to improve pharmacokinetic properties, ensuring that the drug candidate exhibits optimal bioavailability and duration of action. The combination of these structural features makes tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl-7-azaspiro3.5nonane-7-carboxylate a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with increasing accuracy. Molecular modeling studies suggest that the rigid spirocyclic core and the presence of polar functional groups may facilitate interactions with specific binding sites on target proteins or nucleic acids. These insights are crucial for designing experiments aimed at validating the potential therapeutic utility of this compound.

The boronic acid functionality is particularly interesting from a synthetic perspective. It not only allows for cross-coupling reactions but also opens up possibilities for further derivatization through oxidation or reduction reactions. This flexibility makes tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl-7-azaspiro3.5nonane-7-carboxylate a versatile building block for constructing more complex molecules.

In conclusion,tert-butyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl-7 azaspiro3 .5nonane -7-carboxylate (CAS No .1422558 -39 -1) represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features , coupled with its reactivity , make it a valuable tool for synthetic chemists and medicinal biologists alike . Further exploration into its biological activity and synthetic applications is warranted to fully harness its potential .

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